3-{5-[(4-bromobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}-1H-indole

• IUPAC Name: 3-[5-[(4-bromophenyl)methylsulfanyl]-4-ethyl-1,2,4-triazol-3-yl]-1H-indole
• InChI: InChI=1S/C19H17BrN4S/c1-2-24-18(16-11-21-17-6-4-3-5-15(16)17)22-23-19(24)25-12-13-7-9-14(20)10-8-13/h3-11,21H,2,12H2,1H3
• InChI Key: DJVSIARHZFHHIU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=C(C=C2)Br)C3=CNC4=CC=CC=C43
• Molecular Formula: C19H17BrN4S
• Molecular Weight: 413.3 g/mol

Description

3-{5-[(4-bromobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}-1H-indole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-{5-[(4-bromobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}-1H-indole is not fully understood. However, studies have suggested that it may exert its anticancer and antifungal effects by inhibiting specific enzymes involved in cell proliferation and growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has minimal toxicity to normal cells, indicating its potential as a therapeutic agent. Additionally, it has been shown to induce apoptosis (programmed cell death) in cancer cells, further supporting its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{5-[(4-bromobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}-1H-indole in lab experiments is its high yield synthesis method. Additionally, its minimal toxicity to normal cells makes it a potential therapeutic agent. However, one limitation is its limited solubility in water, which may affect its effectiveness in certain applications.

Future Directions

There are several future directions for research on 3-{5-[(4-bromobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}-1H-indole. One direction is to further investigate its anticancer properties and potential use as a therapeutic agent. Another direction is to explore its antifungal properties and potential use as an antifungal agent. Additionally, further research can be conducted to optimize its synthesis method and improve its solubility in water.

Scientific Research Applications

3-{5-[(4-bromobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}-1H-indole has shown potential applications in various scientific fields. It has been studied for its anticancer properties, where it has been shown to inhibit the growth of cancer cells. It has also been studied for its antifungal properties, where it has shown activity against various fungal strains. Additionally, it has been studied for its potential use as a fluorescent probe for the detection of metal ions.